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Compound Name: 4-(2-Iodobenzyl)morpholine

CAS No.: 156333-95-8

Cat. No.: B137332

Get Quote

Executive Summary
The benzylmorpholine scaffold—defined by a morpholine ring tethered to a phenyl group via a

methylene bridge (N-benzyl) or directly substituted on the morpholine carbon skeleton (C-

benzyl)—represents a privileged structure in medicinal chemistry. Unlike their direct analogs,

the phenylmorpholines (e.g., phenmetrazine), substituted benzylmorpholines exhibit a

divergent pharmacological profile that bifurcates based on the point of attachment.

This guide analyzes the structure-activity relationships (SAR) of this class, distinguishing

between the anorectic but non-stimulant profile of 2-benzylmorpholines, the stimulant profile of

3-benzylmorpholines, and the antimicrobial/antifungal utility of N-benzyl derivatives. It provides

validated synthesis protocols and mechanistic insights for researchers optimizing this scaffold

for CNS or anti-infective applications.

Structural Classification & Pharmacological
Divergence[1]
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The biological activity of benzylmorpholines is strictly regioselective. The position of the benzyl

group on the morpholine ring dictates the primary therapeutic target.

The Regioisomeric Switch
2-Benzylmorpholines: Structurally distinct from phenmetrazine. Research indicates that 2-

benzyl substitution retains appetite-suppressing properties but significantly attenuates

central nervous system (CNS) stimulation. This separation of "wanting" (craving/hunger)

from "arousal" (stimulation) makes this scaffold a critical target for safer anti-obesity agents.

3-Benzylmorpholines: These analogs often retain the monoamine releasing properties

associated with amphetamine-like stimulants. The steric bulk at the 3-position interferes with

metabolic degradation but allows potent interaction with dopamine (DAT) and norepinephrine

(NET) transporters.

N-Benzylmorpholines: When the benzyl group is attached to the nitrogen, the compound

loses most psychostimulant activity. Instead, these derivatives are potent inhibitors of sterol

biosynthesis, making them valuable as agricultural fungicides and potential antifungal

pharmaceuticals.
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Figure 1: Divergent biological activities based on the regiochemistry of the benzyl substituent.
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Therapeutic Applications & Mechanisms[1][8][9]
CNS Agents: The Anorectic/Stimulant Divide
The most pharmacologically significant distinction lies between the 2- and 3-isomers.

Mechanism: 2-Benzylmorpholine acts as a norepinephrine reuptake inhibitor with reduced

dopaminergic liability compared to phenmetrazine.

Key Data: In canine models, the (+)-enantiomer of 2-benzylmorpholine demonstrated an oral

ED50 for appetite suppression of ~3 mg/kg without inducing the hyperactivity or stereotypy

associated with amphetamines at doses up to 200 mg/kg [1].

Substituent Effects: Introduction of electron-withdrawing groups (e.g., p-Cl, m-CF3) on the

benzyl ring typically increases lipophilicity and potency but may re-introduce stimulant

liabilities if the steric bulk mimics the phenethylamine pharmacophore too closely.

Antifungal Agents: Sterol Biosynthesis Inhibition
N-substituted morpholines (including N-benzyl derivatives) are foundational in agriculture (e.g.,

Fenpropimorph).

Mechanism: These compounds inhibit two key enzymes in the ergosterol biosynthesis

pathway:[1]

-Reductase (ERG24): Prevents the reduction of the C-14 double bond.

-Isomerase (ERG2): Blocks the shift of the double bond.

Outcome: This dual inhibition leads to the accumulation of toxic aberrant sterols (ignosterol)

and depletion of ergosterol, compromising fungal membrane integrity [2].

Recent Advances: Sila-substitution (replacing a carbon in the morpholine or linker with

silicon) has been shown to improve lipophilicity and metabolic stability, enhancing fungicidal

activity against Candida albicans [3].

Sigma Receptor Ligands
N-Benzylmorpholines serve as excellent scaffolds for Sigma-1 (
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) receptor ligands.[2]

Pharmacophore: The basic nitrogen of the morpholine ring (protonated at physiological pH)

interacts with the anionic aspartate residue in the

binding pocket, while the benzyl group occupies the primary hydrophobic pocket.

Therapeutic Potential:

agonists are currently investigated for neuroprotection in Alzheimer's disease and as rapid-
acting antidepressants.

Experimental Protocols
Protocol A: Synthesis of 2-Benzylmorpholine (C-
Substituted)
Target: Synthesis of the anorectic scaffold via cyclization.

Principle: This route utilizes the intramolecular cyclization of an allylbenzene derivative. While

modern asymmetric synthesis exists, the resolution of the racemate remains a robust method

for generating the active (+)-enantiomer.

Reagents:

Allylbenzene[3]

Iodine (

)[4]

Potassium Carbonate (

)

Benzylamine (for nitrogen source)

Workflow:
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Iodocyclization: React allylbenzene with iodine in the presence of a base to form the

iodomethyl-morpholine intermediate.

Substitution: Displace the iodide to close the morpholine ring.

Resolution: Use L-tartaric acid to resolve the racemic mixture. The (+)-enantiomer is the

bioactive species for appetite suppression [1].[3]

Protocol B: General Synthesis of N-Benzylmorpholines
Target: Rapid generation of libraries for antifungal/Sigma screening.

Method: Reductive Amination. This is the industry-standard "self-validating" protocol due to its

high yield and operational simplicity.

Reagents:

Substituted Benzaldehyde (1.0 equiv)

Morpholine (1.2 equiv)

Sodium Triacetoxyborohydride (STAB, 1.5 equiv)

Dichloromethane (DCM) or 1,2-Dichloroethane (DCE)

Acetic Acid (catalytic)

Step-by-Step Protocol:

Imine Formation: In a dry round-bottom flask, dissolve the substituted benzaldehyde (e.g., 4-

chlorobenzaldehyde) in DCE (0.1 M concentration).

Addition: Add morpholine (1.2 equiv) and catalytic acetic acid (1-2 drops). Stir at room

temperature for 30 minutes under

atmosphere.

Reduction: Cool the mixture to 0°C. Add Sodium Triacetoxyborohydride (STAB) portion-wise

over 10 minutes.
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Reaction: Allow the mixture to warm to room temperature and stir for 4–12 hours. Monitor via

TLC (Mobile phase: 5% MeOH in DCM).

Quench: Quench with saturated aqueous

.

Extraction: Extract the aqueous layer with DCM (3x). Combine organic layers, dry over

, and concentrate in vacuo.

Purification: Purify via flash column chromatography (Silica gel, Hexane:EtOAc gradient).

Synthesis Workflow Visualization
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Figure 2: Standard reductive amination workflow for N-benzylmorpholine synthesis.

Quantitative Data Summary
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Compound
Class

Substitution
Position

Primary
Activity

Key
Mechanism

Potency Ref

2-

Benzylmorpholin

e

C-2 (Carbon) Anorectic
NE Reuptake

Inhibition

ED50: 3 mg/kg

(Dog) [1]

3-

Benzylmorpholin

e

C-3 (Carbon) CNS Stimulant DA/NE Release High DAT Affinity

N-

Benzylmorpholin

e

N-4 (Nitrogen) Antifungal -Reductase

Inhibitor

MIC: 0.5-4

g/mL [2]

Sila-Morpholines N-Substituted Antifungal
Sterol Isomerase

Inhibitor

IC50: <1

g/mL [3]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC4645241/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4645241/
https://air.unimi.it/bitstream/2434/1012790/4/1-s2.0-S0223523416300691-main.pdf
https://pubmed.ncbi.nlm.nih.gov/1982305/
https://pubmed.ncbi.nlm.nih.gov/1982305/
https://pubs.acs.org/doi/abs/10.1021/op800247w
https://www.benchchem.com/product/b137332/docs#potential-biological-activities-of-substituted-benzylmorpholines-a-technical-guide
https://www.benchchem.com/product/b137332/docs#potential-biological-activities-of-substituted-benzylmorpholines-a-technical-guide
https://www.benchchem.com/product/b137332/docs#potential-biological-activities-of-substituted-benzylmorpholines-a-technical-guide
https://www.benchchem.com/product/b137332/docs#potential-biological-activities-of-substituted-benzylmorpholines-a-technical-guide
https://www.benchchem.com/product/b137332?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b137332?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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